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Compound of Interest

Compound Name: Diethyl phthalimidomalonate

Cat. No.: B1346787

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Diethyl
Phthalimidomalonate (CAS No. 5680-61-5). The information is compiled to ensure safe
laboratory practices and to provide a quick reference for researchers, scientists, and
professionals in drug development.

Chemical Identification and Physical Properties

Diethyl phthalimidomalonate is an organic compound characterized by a phthalimide moiety
and two ethyl ester groups attached to a malonate structure.[1] It is typically a white to off-white
crystalline solid.[1]

Table 1: Physical and Chemical Properties of Diethyl Phthalimidomalonate
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Property Value Source

Molecular Formula C15H15NOe PubChem[2], CymitQuimica[1]

Molecular Weight 305.28 g/mol PubChem|[2]

Appearance White to off-white crystalline Cymit?uimica[l],
solid/powder ChemicalBook][3]

Melting Point 73-76 °C ChemicalBook][3]

Boiling Point (Predicted) 425.3+35.0 °C ChemicalBook][3]

Density (Predicted) 1.340 + 0.06 g/cm?3 ChemicalBook][3]

Soluble in organic solvents like

Solubility ethanol and acetone; limited CymitQuimica[1]
solubility in water.
pKa (Predicted) 9.88£0.20 ChemicalBook][3]

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Diethyl Phthalimidomalonate is classified with the following hazards:

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye 5 H319: Causes serious eye
irritation irritation
Specific target organ toxicity, ]

] ] H335: May cause respiratory
single exposure; Respiratory 3

tract irritation

irritation

Source: PubChem|[2], ChemicalBook[3]
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Signal Word: Warning[2][3]
Hazard Pictogram:

° ijalt text

(Exclamation Mark)[3]

Safety and Handling Precautions

Adherence to the following precautionary statements is crucial for the safe handling of Diethyl
Phthalimidomalonate.

Table 3: GHS Precautionary Statements
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Type Code Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 ]
handling.
Use only outdoors or in a well-
P271 )
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
Response P302+P352

of water.

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Get medical help if you feel

P319

unwell.

Specific treatment (see
P321 supplemental first aid

instructions on this label).

If skin irritation occurs: Get
P332+P317 )

medical help.

If eye irritation persists: Get
P337+P317

medical help.
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Take off contaminated clothing

P362+P364 )
and wash it before reuse.
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Source: PubChem([2], ChemicalBook[3]

Experimental Protocols and Workflows

While specific experimental protocols for toxicity studies are not publicly available, the following
workflows derived from safety data provide guidance for safe handling and emergency
procedures.

Personal Protective Equipment (PPE) Workflow

Handling Diethyl
Phthalimidomalonate

Wear Appropriate PPE

Use in a well-ventilated area.
Lab Coat If dust is generated, use a
NIOSH-approved respirator.

Protective Gloves Safety Glasses with
(e.g., Nitrile) Side-Shields or Goggles

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment for handling Diethyl
Phthalimidomalonate.

First Aid Procedures for Exposure

Exposure Event

Skin Contact Eye Contact Inhalation

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.
Continue rinsing.

Move person to fresh air.
Keep comfortable for breathing.

Wash with plenty of soap and water.
Remove contaminated clothing.

Seek Medical Attention
if irritation or symptoms persist.

Click to download full resolution via product page

Caption: First aid workflow for different routes of exposure to Diethyl Phthalimidomalonate.

Fire-Fighting and Accidental Release Measures

Detailed fire-fighting and accidental release measures are not specified in the available search
results for Diethyl Phthalimidomalonate. For related compounds like Diethyl Malonate,
standard procedures for combustible liquids are recommended, such as using dry chemical,
COz, water spray, or alcohol-resistant foam for extinguishing fires.[4][5] For accidental releases,
it is generally advised to avoid dust formation, ensure adequate ventilation, and use personal
protective equipment.[6] Spills should be contained and collected with an inert absorbent
material.[4][5]

Storage and Disposal
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Storage: Store in a cool, dry, and well-ventilated area.[4][5] Keep the container tightly closed
and store locked up.[2]

Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[4] It should be disposed of at an approved waste disposal plant.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diethyl Phthalimidomalonate: A Technical Guide to
Safety and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346787#diethyl-phthalimidomalonate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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